2,5-dimethyl-N-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 2,5-dimethyl-N-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)benzamide
• InChI: InChI=1S/C15H13N3O2S/c1-9-3-4-10(2)12(7-9)13(19)16-15-18-17-14(20-15)11-5-6-21-8-11/h3-8H,1-2H3,(H,16,18,19)
• InChI Key: MQLUYBOCYGNFMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NC2=NN=C(O2)C3=CSC=C3
• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol

Description

2,5-dimethyl-N-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)benzamide is a compound that has been extensively studied in scientific research due to its potential applications in the fields of medicine and biology. This compound is commonly referred to as DTB, and it is a member of the oxadiazole family of compounds. In

Scientific Research Applications

Crystallography and Structural Analysis

Research into similar compounds has provided detailed insights into their crystal structures, revealing the intricacies of intermolecular interactions and stabilization mechanisms within the crystal lattice. For instance, Sharma et al. (2016) elucidated the crystal structure of a closely related compound, demonstrating how hydrogen bonds and π-π interactions contribute to its stability. This foundational understanding is crucial for designing materials with desired physical and chemical properties (P. Sharma et al., 2016).

Anticancer Activity

The exploration of benzamide derivatives in anticancer research has shown promising results. Ravinaik et al. (2021) synthesized a series of compounds evaluated for anticancer activity against multiple cancer cell lines, finding several derivatives with significant efficacy. This suggests a potential for these compounds to contribute to the development of new anticancer drugs (B. Ravinaik et al., 2021).

Biological and Antimicrobial Evaluations

Compounds within this chemical family have also been synthesized and assessed for their biological activities, including antimicrobial and antioxidant properties. For example, Karanth et al. (2019) conducted studies on derivatives for their antioxidant and antibacterial activities, offering insights into their potential as pharmaceutical agents (Subbulakshmi N. Karanth et al., 2019).

Synthetic Applications and Methodologies

The synthesis and characterization of benzamide derivatives have led to the development of new synthetic methodologies and the discovery of compounds with various applications. This includes the synthesis of novel compounds with potential as antibacterial and antitubercular agents, as reported by Joshi et al. (2008), demonstrating the versatility and utility of these compounds in medicinal chemistry (S. Joshi et al., 2008).